Cas no 933752-21-7 (1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carbaldehyde)

1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carbaldehyde is a heterocyclic compound featuring a fused pyranopyrazole core with a formyl functional group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in the preparation of pharmacologically active molecules or functional materials. The presence of both pyrazole and pyran moieties enhances its potential for diverse reactivity, enabling selective modifications at multiple sites. The aldehyde group offers a handle for further derivatization via condensation or nucleophilic addition reactions. Its rigid bicyclic framework may contribute to stability in downstream applications. The compound's well-defined structure facilitates reproducibility in research settings, making it a valuable building block for medicinal chemistry and materials science.

1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carbaldehyde structure

933752-21-7 structure

Product Name:1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carbaldehyde

CAS No:933752-21-7

MF:C₇H₈N₂O₂

MW:152.150621414185

MDL:MFCD18250997

CID:999697

PubChem ID:45121490

Update Time:2025-06-06

1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- Pyrano[4,3-c]pyrazole-3-carboxaldehyde, 2,4,6,7-tetrahydro-
- 1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carbaldehyde
- SCHEMBL15330214
- 2H,4H,6H,7H-PYRANO[4,3-C]PYRAZOLE-3-CARBALDEHYDE
- 933752-21-7
- P20553
- AKOS016353105
- 1,4,6,7-TETRAHYDROPYRANO[4,3-C]PYRAZOLE-3-CARBALDEHYDE
- 2,4,6,7-Tetrahydropyrano[4,3-c]pyrazole-3-carbaldehyde
- EN300-325732
- AB74077
- AKOS016353124
- DB-278032
- Pyrano[4,3-c]pyrazole-3-carboxaldehyde, 2,4,6,7-tetrahydro-
- SCHEMBL25436044
- MDL： MFCD18250997
- Inchi： 1S/C7H8N2O2/c10-3-7-5-4-11-2-1-6(5)8-9-7/h3H,1-2,4H2,(H,8,9)
- InChI Key： LQRAJZOJRAQCMZ-UHFFFAOYSA-N
- SMILES： O1CC2C(C=O)=NNC=2CC1

Computed Properties

Exact Mass: 152.058577502g/mol
Monoisotopic Mass: 152.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 55Å²

1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carbaldehyde Pricemore >>

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TRC	H326050-2.5mg	2H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carbaldehyde	933752-21-7		2.5mg	$ 50.00	2022-06-04
TRC	H326050-5mg	2H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carbaldehyde	933752-21-7		5mg	$ 70.00	2022-06-04
TRC	H326050-25mg	2H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carbaldehyde	933752-21-7		25mg	$ 230.00	2022-06-04
Enamine	EN300-325732-0.05g	1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carbaldehyde	933752-21-7	95.0%	0.05g	$348.0	2025-03-18
Enamine	EN300-325732-0.1g	1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carbaldehyde	933752-21-7	95.0%	0.1g	$517.0	2025-03-18
Enamine	EN300-325732-0.25g	1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carbaldehyde	933752-21-7	95.0%	0.25g	$737.0	2025-03-18
Enamine	EN300-325732-0.5g	1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carbaldehyde	933752-21-7	95.0%	0.5g	$1162.0	2025-03-18
Enamine	EN300-325732-1.0g	1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carbaldehyde	933752-21-7	95.0%	1.0g	$1490.0	2025-03-18
Enamine	EN300-325732-2.5g	1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carbaldehyde	933752-21-7	95.0%	2.5g	$3129.0	2025-03-18
Enamine	EN300-325732-5.0g	1H,4H,6H,7H-pyrano[4,3-c]pyrazole-3-carbaldehyde	933752-21-7	95.0%	5.0g	$6183.0	2025-03-18